5,6-Dimethoxy-2-methylisoindoline
Description
5,6-Dimethoxy-2-methylisoindoline is a heterocyclic organic compound characterized by an isoindoline backbone substituted with methoxy groups at positions 5 and 6 and a methyl group at position 2. Its molecular formula is C₁₁H₁₅NO₂, with a molecular weight of 193.24 g/mol.
Properties
Molecular Formula |
C11H15NO2 |
|---|---|
Molecular Weight |
193.24 g/mol |
IUPAC Name |
5,6-dimethoxy-2-methyl-1,3-dihydroisoindole |
InChI |
InChI=1S/C11H15NO2/c1-12-6-8-4-10(13-2)11(14-3)5-9(8)7-12/h4-5H,6-7H2,1-3H3 |
InChI Key |
HLPXYDUICWZOOO-UHFFFAOYSA-N |
Canonical SMILES |
CN1CC2=CC(=C(C=C2C1)OC)OC |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following table compares 5,6-Dimethoxy-2-methylisoindoline with analogous isoindoline derivatives based on molecular features, substituent effects, and available
Key Findings:
Methyl groups at the isoindoline core (e.g., 5,6-dimethyl derivatives) enhance lipophilicity, favoring membrane permeability but reducing aqueous solubility .
Functional Group Influence: Carboxylic acid derivatives (e.g., 4-(6,7-dimethoxy-1-oxoisoindolin-2-yl)benzoic acid) exhibit higher reactivity in coupling reactions, making them suitable for peptide or polymer synthesis . Ester-containing analogs (e.g., Methyl 2-(5,6-dimethoxyisoindolin-2-yl)-3-(p-tolyl)propanoate) are often used as prodrugs due to hydrolytic stability .
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